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Compound of Interest

Compound Name: Dimethylsulfoxonium methylide

CAS No.: 5367-24-8

Cat. No.: B1232248

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the formation of

dimethylsulfoxonium methylide, a pivotal reagent in organic synthesis, famously known as

the Corey-Chaykovsky reagent. This guide details the reaction mechanism, provides

experimental protocols, and presents quantitative data to inform reaction optimization.

Introduction
Dimethylsulfoxonium methylide ((CH₃)₂S(O)CH₂) is a stabilized sulfur ylide that serves as a

versatile methylene-transfer agent. Its primary application is in the Corey-Chaykovsky reaction,

which allows for the synthesis of epoxides, cyclopropanes, and aziridines from carbonyl

compounds, α,β-unsaturated systems, and imines, respectively.[1][2] The stability of this ylide,

greater than that of its unstabilized counterpart, dimethylsulfonium methylide, allows for cleaner

reactions and different reactivity profiles.[2] This guide focuses on the fundamental aspect of its

formation, a critical step for its successful application in complex molecule synthesis.
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The formation of dimethylsulfoxonium methylide is an acid-base reaction involving the

deprotonation of a trimethylsulfoxonium salt by a strong base. The most commonly used

precursor is trimethylsulfoxonium iodide.

The key steps are:

Preparation of the Precursor: Trimethylsulfoxonium iodide is typically synthesized by the S-

alkylation of dimethyl sulfoxide (DMSO) with methyl iodide.[1]

Deprotonation: A strong base is used to abstract a proton from one of the methyl groups of

the trimethylsulfoxonium salt. This is the core step in the formation of the ylide.

The choice of base and solvent is crucial for the efficient generation of the ylide. Strong bases

such as sodium hydride (NaH) and potassium tert-butoxide (KOt-Bu) are commonly employed.

[3] The reaction is typically carried out in a polar aprotic solvent like dimethyl sulfoxide (DMSO)

or tetrahydrofuran (THF).[3]

Quantitative Data
Direct quantification of the yield of dimethylsulfoxonium methylide is challenging due to its

reactive nature and its typical in situ generation and consumption. The efficiency of its

formation is therefore often inferred from the yield of the subsequent reaction product. The

following table summarizes the yields of representative Corey-Chaykovsky reactions, which

serve as an indirect measure of the ylide formation efficiency under different conditions.
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Experimental Protocols
Synthesis of Trimethylsulfoxonium Iodide
This protocol is adapted from established literature procedures.

Materials:

Dimethyl sulfoxide (DMSO)

Methyl iodide (CH₃I)

Procedure:

Combine dimethyl sulfoxide (2 moles) and methyl iodide (1 mole) in a round-bottom flask

equipped with a reflux condenser.

Heat the reaction mixture to reflux for 3 days.

Cool the mixture to room temperature, which should result in the precipitation of a solid.
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Filter the solid product and wash it with chloroform.

Recrystallize the crude product from water to obtain pure trimethylsulfoxonium iodide as a

white crystalline solid. A typical yield is around 60%.[1]

In Situ Generation and Reaction of Dimethylsulfoxonium
Methylide
The following are two representative protocols for the in situ generation of

dimethylsulfoxonium methylide and its subsequent reaction with a carbonyl compound.

Protocol 1: Using Sodium Hydride in DMSO (from Organic Syntheses)[4]

Materials:

Sodium hydride (NaH), 60% dispersion in mineral oil

Petroleum ether

Dry dimethyl sulfoxide (DMSO)

Trimethylsulfoxonium iodide

Cyclohexanone

Procedure:

In a three-necked round-bottom flask equipped with a magnetic stirrer, suspend sodium

hydride (0.22 mol) in petroleum ether (150 mL).

Stir the suspension, allow the sodium hydride to settle, and then decant the petroleum ether

to remove the mineral oil.

Add dry DMSO (250 mL) to the washed sodium hydride.

Heat the mixture to 50°C until the evolution of hydrogen ceases, indicating the formation of

the methylsulfinyl carbanion (dimsyl sodium).
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Cool the solution to room temperature.

Add trimethylsulfoxonium iodide (0.2 mol) portion-wise over 15 minutes. Stir for an additional

30 minutes to ensure complete formation of dimethylsulfoxonium methylide.

Add cyclohexanone (0.2 mol) to the ylide solution over 5 minutes.

After stirring for 15 minutes, heat the reaction mixture to 55-60°C for 30 minutes.

Pour the reaction mixture into cold water and extract with ether.

Wash the combined ether extracts with water and brine, dry over anhydrous sodium sulfate,

and remove the solvent under reduced pressure to obtain the crude epoxide.

Protocol 2: Using Potassium tert-Butoxide in THF (from Organic Syntheses)[5]

Materials:

Trimethylsulfoxonium iodide

Anhydrous tetrahydrofuran (THF)

Potassium tert-butoxide (KOt-Bu), 1.0 M solution in THF

Substrate (e.g., an ester)

Procedure:

In a nitrogen-flushed, three-necked round-bottom flask, add trimethylsulfoxonium iodide (150

mmol) and anhydrous THF (150 mL).

Add a 1.0 M solution of potassium tert-butoxide in THF (150 mL, 150 mmol) via syringe.

Heat the mixture at reflux for 2 hours. This results in a solution of dimethylsulfoxonium
methylide with precipitated potassium iodide.

Cool the solution to 0°C.
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Add a solution of the substrate (50 mmol) in anhydrous THF dropwise, maintaining the

internal temperature below 5°C.

Stir the mixture for 1 hour at 0°C.

Quench the reaction with water and proceed with the appropriate work-up procedure to

isolate the product.

Visualizations
The following diagrams illustrate the key pathways and workflows described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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